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Compound of Interest

Compound Name: CClI-006

Cat. No.: B2770680

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
CCI-006, a novel inhibitor of MLL-rearranged and CALM-AF10 translocated leukemias used in
laboratory research. Adherence to these procedures is critical to ensure personal safety and
environmental protection.

Chemical and Safety Data

Proper handling and disposal of CCI-006 require an understanding of its chemical properties
and associated hazards. This information is summarized in the table below.

Property Value Reference

CAS Number 292053-42-0 (11213 14]15106][7]
Molecular Formula C15H12N205S [31[5][6][8]
Molecular Weight 332.33 [11131161181
Synonyms CCIl006, CCI 006 [1][3][5]
Appearance Powder [6]

Store at -20°C for the long

term (2 years). In DMSO, store
Storage [41[6]

at 4°C for 2 weeks or -80°C for

6 months.
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Hazard Identification and Safety Precautions

According to available Safety Data Sheets (SDS), there are conflicting classifications for CCI-
006. One source indicates it is hazardous, while another states it is not.[3][8] Therefore, it is
prudent to handle this compound with caution.

Hazard Statements:

o Harmful if swallowed.[3]

» Very toxic to aquatic life with long-lasting effects.[3]

Precautionary Statements:

» Wash skin thoroughly after handling.[3]

e Do not eat, drink, or smoke when using this product.[3]

e Avoid release to the environment.[3]

« If swallowed, call a POISON CENTER or doctor/physician if you feel unwell.[3]
» Rinse mouth.[3]

e Collect spillage.[3]

» Dispose of contents/container to an approved waste disposal plant.[3]

Disposal Workflow

The following diagram outlines the step-by-step procedure for the proper disposal of CCI-006
waste.
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Waste Containment & Labeling
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Figure 1. Step-by-step workflow for the proper disposal of CCI-006 waste.

Detailed Experimental Protocols for Disposal

1.

Waste Segregation:

Solid Waste: Includes unused or expired CCI-006 powder, contaminated personal protective
equipment (PPE) such as gloves and lab coats, and contaminated lab supplies (e.g., weigh
boats, pipette tips, vials).

Liquid Waste: Includes solutions of CCI-006 in solvents such as DMSO. Do not mix with
other solvent waste streams unless explicitly permitted by your institution's environmental
health and safety (EHS) office.

. Waste Containment;

Use designated, leak-proof, and chemically compatible containers for both solid and liquid
waste.

Ensure containers are securely sealed to prevent spills or volatilization.

Do not overfill containers. Leave at least 10% headspace in liquid waste containers to allow
for expansion.
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. Labeling:
Clearly label all waste containers with "Hazardous Waste."

Identify the contents, including "CCI-006" and any solvents present with their approximate
concentrations.

Affix appropriate hazard symbols (e.g., harmful, dangerous for the environment).
Include the date of waste accumulation.
. Storage:

Store waste containers in a designated, secure, and well-ventilated hazardous waste
accumulation area.

Ensure secondary containment is in place to contain any potential leaks.
Store away from incompatible materials.
. Disposal:

Do not dispose of CCI-006 down the drain or in regular trash.[3] Due to its toxicity to aquatic
life, this is of critical importance.

Contact your institution's EHS office or a certified hazardous waste disposal contractor to
arrange for pickup and disposal.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.
Accidental Release Measures:

 In case of a spill, wear appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat.[8]

o For small spills of solid material, carefully sweep up the material to avoid generating dust
and place it in a sealed container for disposal.
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 For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or earth)
and place it in a sealed container for disposal.[3]

» Ventilate the area of the spill.

e Prevent spilled material from entering drains or waterways.[3]

By following these procedures, you will ensure the safe and compliant disposal of CCI-006,
contributing to a secure laboratory environment and protecting the ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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